Cas no 2138180-09-1 (Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl-)

• Product Name: Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl-
• CAS No: 2138180-09-1
• MF: C₁₀H₂₀F₂N₂O
• MW: 222.275409698486
• CID: 5280817
• Update Time: 2025-10-30

Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl-

• Inchi： 1S/C10H20F2N2O/c1-9(2,3)8(15)14-10(4,5-6-13)7(11)12/h7H,5-6,13H2,1-4H3,(H,14,15)
• InChI Key： FALDJEOOFKNXFQ-UHFFFAOYSA-N
• SMILES： C(NC(C(F)F)(C)CCN)(=O)C(C)(C)C

Additional information on Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl-

Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl-

The compound with CAS No. 2138180-09-1, known as Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl-, is a complex organic molecule that has garnered attention in the field of chemical research due to its unique structure and potential applications. This compound belongs to the class of amides, which are widely used in various industries, including pharmaceuticals, agriculture, and materials science. The difluoromethyl group attached to the molecule introduces interesting electronic and steric properties, making it a subject of interest for researchers exploring its reactivity and functionality.

Recent studies have focused on the synthesis and characterization of this compound, particularly its amino group and difluoromethyl substituent. These functional groups play a crucial role in determining the compound's reactivity and stability. For instance, the amino group can act as a nucleophile in various reactions, while the difluoromethyl group contributes to the molecule's hydrophobicity and electronic characteristics. Researchers have also explored the potential of this compound in catalytic processes, where its unique structure could facilitate selective transformations of substrates.

The propanamide backbone of this molecule provides a versatile platform for further modifications. By altering the substituents on the amino group or introducing additional functional groups, chemists can tailor the compound's properties for specific applications. For example, modifications to the difluoromethyl group could enhance its solubility in organic solvents or improve its compatibility with biological systems. Such versatility makes this compound a valuable building block in organic synthesis.

In terms of applications, Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl- has shown promise in the development of new materials with tailored properties. Its ability to form hydrogen bonds due to the amide group makes it a candidate for use in self-healing polymers or advanced coatings. Additionally, its steric bulk provided by the 2,2-dimethyl substituent could be advantageous in designing molecules with specific spatial arrangements for drug delivery systems or nanotechnology applications.

Recent advancements in computational chemistry have also shed light on the electronic structure of this compound. Quantum mechanical calculations reveal that the difluoromethyl group significantly influences the electron distribution around the molecule, potentially affecting its reactivity in electrophilic or nucleophilic reactions. These insights are valuable for predicting how this compound will behave under different reaction conditions and for designing more efficient synthetic pathways.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of an appropriate amine with a carboxylic acid derivative under activating conditions. The introduction of the difluoromethyl group often requires specialized reagents or catalytic systems to ensure high yields and selectivity. Researchers continue to explore more sustainable and cost-effective methods for synthesizing this compound, which could expand its industrial applications.

In conclusion, Propanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-2,2-dimethyl- (CAS No. 2138180-09-1) is a fascinating molecule with a wealth of potential applications across various fields. Its unique combination of functional groups makes it an attractive target for both fundamental research and industrial development. As ongoing studies uncover more about its properties and capabilities, this compound is likely to play an increasingly important role in advancing modern chemistry.